2-Methylpiperidine
2-Methylpiperidine
2-Methylpiperidine, also known as 2-pipecoline or alpha -pipecolin, belongs to the class of organic compounds known as piperidines. Piperidines are compounds containing a piperidine ring, which is a saturated aliphatic six-member ring with one nitrogen atom and five carbon atoms. 2-Methylpiperidine is soluble (in water) and a very strong basic compound (based on its pKa). Within the cell, 2-methylpiperidine is primarily located in the cytoplasm. 2-Methylpiperidine has an amine, chip, and corn taste.
Brand Name:
Vulcanchem
CAS No.:
109-05-7
VCID:
VC0094953
InChI:
InChI=1S/C6H13N/c1-6-4-2-3-5-7-6/h6-7H,2-5H2,1H3
SMILES:
CC1CCCCN1
Molecular Formula:
C6H13N
Molecular Weight:
99.17 g/mol
2-Methylpiperidine
CAS No.: 109-05-7
Main Products
VCID: VC0094953
Molecular Formula: C6H13N
Molecular Weight: 99.17 g/mol
CAS No. | 109-05-7 |
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Product Name | 2-Methylpiperidine |
Molecular Formula | C6H13N |
Molecular Weight | 99.17 g/mol |
IUPAC Name | 2-methylpiperidine |
Standard InChI | InChI=1S/C6H13N/c1-6-4-2-3-5-7-6/h6-7H,2-5H2,1H3 |
Standard InChIKey | NNWUEBIEOFQMSS-UHFFFAOYSA-N |
SMILES | CC1CCCCN1 |
Canonical SMILES | CC1CCCCN1 |
Density | 0.838-0.844 |
Physical Description | Colourless to yellow liquid; Pepper-like aroma |
Description | 2-Methylpiperidine, also known as 2-pipecoline or alpha -pipecolin, belongs to the class of organic compounds known as piperidines. Piperidines are compounds containing a piperidine ring, which is a saturated aliphatic six-member ring with one nitrogen atom and five carbon atoms. 2-Methylpiperidine is soluble (in water) and a very strong basic compound (based on its pKa). Within the cell, 2-methylpiperidine is primarily located in the cytoplasm. 2-Methylpiperidine has an amine, chip, and corn taste. |
Solubility | Soluble in water Soluble (in ethanol) |
Synonyms | 2-methylpiperidine 2-methylpiperidine hydrochloride 2-methylpiperidine, (+-)-isomer 2-pipecoline |
PubChem Compound | 7974 |
Last Modified | Nov 11 2021 |
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